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Compound of Interest

Compound Name: Nandrolone-3,4-13C2

Cat. No.: B1148523 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of Nandrolone-3,4-13C2. This procedure is designed for researchers, scientists, and

drug development professionals to ensure that disposal methods mitigate risks and adhere to

regulatory requirements.

Immediate Safety and Hazard Identification
Nandrolone-3,4-13C2 must be handled as a hazardous chemical and a controlled substance.

The isotopic labeling with Carbon-13 (¹³C) is stable and does not pose a radiological hazard.[1]

[2] Disposal procedures are therefore dictated by the pharmacological and legal status of

nandrolone.

Key Hazard Information:

Controlled Substance: Nandrolone is an anabolic steroid and is regulated as a controlled

substance. Disposal is governed by the U.S. Drug Enforcement Administration (DEA) and

corresponding national authorities.[3][4][5]

Chemical Hazards: Nandrolone and its derivatives are suspected of causing cancer and may

damage fertility or the unborn child.[6][7]

Personal Protective Equipment (PPE) Required:

Standard laboratory coat
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Safety glasses or goggles

Chemical-resistant gloves

Regulatory Overview
The disposal of Nandrolone-3,4-13C2 is governed by multiple regulatory bodies. Compliance

with all applicable federal, state, and local regulations is mandatory.

Regulatory Body Regulation Key Requirement

Drug Enforcement

Administration (DEA)
21 CFR §1317.90

Controlled substances must be

rendered "non-retrievable"

upon disposal. The method of

destruction must permanently

alter the substance's physical

or chemical condition, making

it unusable.[3]

Environmental Protection

Agency (EPA)

Resource Conservation and

Recovery Act (RCRA)

Pharmaceuticals that are

considered hazardous waste

must be managed according to

specific protocols to protect

human health and the

environment.[3]

Institutional & Local Authorities Site-Specific SOPs

Your institution's

Environmental Health & Safety

(EH&S) department and local

waste authorities may have

additional, stricter

requirements.

Pre-Disposal and Segregation Workflow
Proper segregation is the first critical step in the disposal process. A failure to correctly

segregate waste can lead to regulatory violations and safety hazards.
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Step 1: Identification & Segregation

Step 2: Containerization & Labeling

Step 3: Storage & Record-Keeping

Identify Waste Containing
Nandrolone-3,4-13C2

Is the waste mixed with
radioactive isotopes?

Segregate as Mixed
Hazardous/Radioactive Waste.

Contact EH&S Immediately.

Yes

Segregate as Controlled
Substance/Chemical Waste.

No

Select a dedicated, leak-proof,
and sealable waste container.

Affix a 'Hazardous Waste'
and 'Controlled Substance' label.

Record substance name, quantity,
and date on the label.

Store in a secure, designated area
with restricted access.

Maintain accurate disposal logs
as required by DEA regulations.
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Spill Occurs Alert personnel and restrict area access. Assess Spill Small or Large Spill?

Small Spill Cleanup Wear appropriate PPE. Absorb with inert material (e.g., vermiculite). Place waste in sealed container for disposal.
Small

Large Spill Response Evacuate the immediate area. Contact institutional EH&S / Safety Office immediately.

Large
Post-Cleanup Decontaminate the area. Document the spill and response.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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